Cas no 1342166-51-1 (3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol)

• Product Name: 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol
• CAS No: 1342166-51-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5050241
• PubChem ID: 62957223
• Update Time: 2023-08-25

3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1,2,4-oxadiazole-5-thiol
• NE37880
• 3-(2-methylphenyl)-2H-1,2,4-oxadiazole-5-thione
• 3-(2-Methylphenyl)-1,2,4-oxadiazole-5-thiol

• Inchi： 1S/C9H8N2OS/c1-6-4-2-3-5-7(6)8-10-9(13)12-11-8/h2-5H,1H3,(H,10,11,13)
• InChI Key： BBANGTRRDIKOHP-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CC=CC=2C)NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.4
• Topological Polar Surface Area: 65.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles